Cas no 71130-69-3 (Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester)

• Product Name: Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester
• CAS No: 71130-69-3
• MF: C₂₁H₃₃NO₅
• MW: 379.490426778793
• CID: 563995
• PubChem ID: 116745
• Update Time: 2025-04-19

Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester
• methyl 2-(p-nitrophenoxy)tetradecanoate
• Methyl 2-(4-nitrophenoxy)myristate
• Methyl 2-(4-nitrophenoxy)tetradecanoate
• NS00059969
• DTXSID10887844
• EINECS 275-213-7
• Tetradecanoic acid, 2-(4-nitrophenoxy)-, methyl ester
• 71130-69-3

• Inchi： 1S/C21H33NO5/c1-3-4-5-6-7-8-9-10-11-12-13-20(21(23)26-2)27-19-16-14-18(15-17-19)22(24)25/h14-17,20H,3-13H2,1-2H3
• InChI Key： VLJMGYSIDPDNLB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(C(=O)OC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 379.23599
• Monoisotopic Mass: 379.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 15
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67